Cas no 2648927-71-1 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid)

• Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid
• CAS No: 2648927-71-1
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6274539
• PubChem ID: 165528981
• Update Time: 2025-08-05

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid
• 2648927-71-1
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]propanoic acid
• EN300-1492815

• Inchi： 1S/C27H26N2O5/c1-17(24(30)31)28-25(32)27(2,18-10-4-3-5-11-18)29-26(33)34-16-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,17,23H,16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t17-,27?/m0/s1
• InChI Key： KCABOJFRZHMIJL-OIGLVOGNSA-N
• SMILES： O(C(NC(C(N[C@H](C(=O)O)C)=O)(C)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid

Compound Introduction: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic Acid (CAS No. 2648927-71-1)

The compound (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid, identified by its CAS number 2648927-71-1, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's structure lies a chiral center, specifically the (S)-configuration at the second carbon atom. This stereochemical feature is crucial for its biological activity, as enantiomeric purity plays a pivotal role in determining the efficacy and safety of pharmaceutical agents. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances the compound's utility, serving as a protective group in peptide synthesis and contributing to its overall stability.

The amide and carboxylic acid functionalities in the molecule contribute to its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. These features are particularly valuable in the development of novel therapeutic agents, where precise control over molecular structure is essential for optimizing pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies suggest that (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid may exhibit inhibitory effects on certain enzymes implicated in inflammatory and metabolic disorders. These findings align with emerging research trends that emphasize the importance of targeted drug design to address complex diseases.

In vitro studies have demonstrated promising results regarding the compound's interaction with biological targets. Its ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further investigation. Additionally, the fluorene moiety has been shown to enhance cellular uptake, potentially improving bioavailability and therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions, requiring meticulous optimization to achieve high yields and purity. Advanced synthetic methodologies, such as asymmetric catalysis and flow chemistry, have been employed to streamline the process. These techniques not only improve efficiency but also minimize waste, aligning with sustainable chemistry principles.

As research in medicinal chemistry continues to evolve, compounds like (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid are expected to play a pivotal role in addressing unmet medical needs. The integration of innovative synthetic strategies with cutting-edge biophysical techniques will further enhance our understanding of their mechanisms of action and therapeutic potential.

The future prospects of this compound are further bolstered by ongoing clinical trials that explore its efficacy in treating various conditions. Preliminary data indicate that it may offer novel mechanisms of action compared to existing therapies, providing hope for patients suffering from chronic diseases. As regulatory pathways continue to evolve, such compounds are positioned to make significant contributions to global healthcare.

In conclusion, the compound (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid (CAS No. 2648927-71-1) exemplifies the intersection of structural complexity and biological function in modern pharmaceutical research. Its unique properties and promising applications underscore its importance as a tool for advancing therapeutic innovation. As scientists continue to unravel its potential, this molecule stands as a testament to the transformative power of interdisciplinary collaboration in drug discovery.